3-bromo-1-methyl-4H-pyrazolo[4,3-d]pyrimidin-7-one

• IUPAC Name: 3-bromo-1-methyl-4H-pyrazolo[4,3-d]pyrimidin-7-one
• InChI: InChI=1S/C6H5BrN4O/c1-11-4-3(5(7)10-11)8-2-9-6(4)12/h2H,1H3,(H,8,9,12)
• InChI Key: VPYQEWKOTROUTL-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=N1)Br)NC=NC2=O
• Molecular Formula: C6H5BrN4O
• Molecular Weight: 229.03 g/mol

Description

The compound with the identifier “3-bromo-1-methyl-4H-pyrazolo[4,3-d]pyrimidin-7-one” is a chemical entity listed in the PubChem database PubChem is a public repository for information on the biological activities of small molecules

Preparation Methods

The synthetic routes and reaction conditions for preparing 3-bromo-1-methyl-4H-pyrazolo[4,3-d]pyrimidin-7-one involve several steps. Typically, the synthesis of such compounds requires precise control of reaction conditions, including temperature, pressure, and the use of specific catalysts or reagents. Industrial production methods may involve large-scale synthesis using optimized reaction pathways to ensure high yield and purity of the final product.

Chemical Reactions Analysis

3-bromo-1-methyl-4H-pyrazolo[4,3-d]pyrimidin-7-one undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific reaction conditions and the nature of the reagents used.

Scientific Research Applications

3-bromo-1-methyl-4H-pyrazolo[4,3-d]pyrimidin-7-one has a wide range of scientific research applications. In chemistry, it can be used as a reagent or intermediate in the synthesis of more complex molecules. In biology, it may be studied for its potential effects on biological systems, including its interactions with proteins and other biomolecules. In medicine, it could be investigated for its therapeutic potential in treating various diseases. In industry, it may be used in the development of new materials or as a component in chemical processes.

Mechanism of Action

The mechanism of action of 3-bromo-1-methyl-4H-pyrazolo[4,3-d]pyrimidin-7-one involves its interaction with specific molecular targets and pathways. This compound may exert its effects by binding to particular proteins or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific context in which the compound is used.

Comparison with Similar Compounds

3-bromo-1-methyl-4H-pyrazolo[4,3-d]pyrimidin-7-one can be compared with other similar compounds to highlight its uniqueness. Similar compounds may share structural features or functional groups, but this compound may exhibit distinct properties or activities that make it particularly valuable for certain applications. Examples of similar compounds include those with related chemical structures or similar biological activities.